Cas no 1157012-81-1 (N-[(4-Methoxyphenyl)methyl]oxan-4-amine)

• Product Name: N-[(4-Methoxyphenyl)methyl]oxan-4-amine
• CAS No: 1157012-81-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5048869
• Update Time: 2025-06-14

N-[(4-Methoxyphenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]oxan-4-amine
• N-(4-Methoxybenzyl)tetrahydro-2H-pyran-4-amine
• N-[(4-Methoxyphenyl)methyl]oxan-4-amine

• Inchi： 1S/C13H19NO2/c1-15-13-4-2-11(3-5-13)10-14-12-6-8-16-9-7-12/h2-5,12,14H,6-10H2,1H3
• InChI Key： LLCQXJZVGCQSGO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5

N-[(4-Methoxyphenyl)methyl]oxan-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(4-Methoxyphenyl)methyl]oxan-4-amine

Comprehensive Overview of N-[(4-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1157012-81-1)

N-[(4-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1157012-81-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of amine derivatives and features a methoxyphenyl group attached to an oxan-4-amine backbone. Its molecular structure makes it a promising candidate for various synthetic and medicinal chemistry applications, particularly in the development of novel therapeutic agents.

The growing interest in N-[(4-Methoxyphenyl)methyl]oxan-4-amine is reflected in the increasing number of scientific publications and patent filings related to its synthesis and applications. Researchers are particularly intrigued by its potential role as a building block in drug discovery, where its amine functionality and aromatic moiety can be leveraged to create targeted molecules. The compound's CAS No. 1157012-81-1 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication among scientists and manufacturers.

In the context of current trends, N-[(4-Methoxyphenyl)methyl]oxan-4-amine aligns with the broader focus on sustainable chemistry and green synthesis. As the pharmaceutical industry seeks to reduce its environmental footprint, compounds like this are being evaluated for their compatibility with eco-friendly production methods. Additionally, the rise of AI-driven drug discovery has heightened interest in such molecules, as they can be used to train machine learning models for predicting biological activity and optimizing molecular designs.

One of the most frequently asked questions about CAS No. 1157012-81-1 pertains to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling and formulation. Its stability profile suggests that it can be stored under standard conditions without significant degradation, making it a reliable reagent for long-term research projects.

Another area of interest is the potential biological activity of N-[(4-Methoxyphenyl)methyl]oxan-4-amine. While comprehensive pharmacological data is still emerging, preliminary studies suggest that its structural features may interact with certain enzyme targets and receptor sites. This has led to speculation about its utility in treating conditions related to neurological disorders and metabolic diseases, though further validation is required. Researchers are also exploring its role in catalysis and material science, where its unique properties could contribute to advancements in these fields.

From a commercial perspective, CAS No. 1157012-81-1 is available through several specialty chemical suppliers, often in high purity grades suitable for research and development. Pricing and availability can vary depending on market demand and production scale, but the compound remains accessible to academic and industrial researchers alike. Its inclusion in chemical databases and catalogs ensures that it is easily identifiable for those seeking to incorporate it into their work.

In summary, N-[(4-Methoxyphenyl)methyl]oxan-4-amine (CAS No. 1157012-81-1) represents a versatile and intriguing compound with broad potential across multiple scientific disciplines. Its combination of structural novelty, synthetic utility, and emerging biological relevance makes it a subject of ongoing investigation. As research continues to uncover new applications and properties, this compound is likely to remain a focal point in the chemical and pharmaceutical communities.